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Compound of Interest

Compound Name: Bevasiranib

Cat. No.: B15582105

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the intravitreal
(IVT) administration of Bevasiranib in animal models, primarily focusing on rabbits, with
additional considerations for non-human primates. Bevasiranib is a small interfering RNA
(siRNA) designed to silence the expression of vascular endothelial growth factor A (VEGF-A), a
key mediator of angiogenesis, making it a therapeutic candidate for neovascular diseases of
the eye.[1][2][3]

Data Presentation

The following tables summarize quantitative data from preclinical studies of intravitreal
Bevasiranib.

Table 1: Bevasiranib Dosages and Formulations in Rabbit Models
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Parameter

Details

Reference

Animal Model

Dutch-Belted Rabbits

[1]141[5]

Body Weight 1.9t0 2.9 kg [1]
Dosages 0.5 mg/eye or 2.0 mg/eye [11[4115]
3H-bevasiranib in Balanced
] Salt Solution (BSS) or
Formulation [1]

Bevasiranib (40 mg/ml) in 5%
Dextrose in Water (D5W)

Injection Volume

Not explicitly stated, but
prepared in 1 ml tuberculin

syringes

[1]

Table 2: Ocular Biodistribution of 3H-Bevasiranib in Rabbits Following a Single Intravitreal

Injection

Tissue Key Findings Reference
Highest initial concentrations,

Vitreous steadily decreasing over 7 [11[4115]
days.
Highest concentration of
radioactivity among the

Retina dissected tissues, with levels [1][4]15]
peaking between 24 and 72
hours post-injection.

Iris Bevasiranib detected. [11[4115]

Retinal Pigment Epithelium
(RPE)

Bevasiranib detected.

[1]141[5]

Sclera (+Choroid)

Bevasiranib detected.

[1]141(5]
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Table 3: Efficacy of Bevasiranib in a Laser-Induced Choroidal Neovascularization (CNV)
Monkey Model

Parameter Details Reference
Animal Model Cynomolgus Monkeys [6]

70 ug, 150 pg, or 350 er
Dosages Hg Hg Hg p [6]

eye

Reduction in CNV area and
Efficacy Endpoint vascular leakage assessed by [6]

fluorescein angiography.

Significant inhibition of
neovascular area growth

Results (>50% reduction compared to [6]
control) and dose-dependent

reduction in vascular leakage.

Experimental Protocols

Protocol 1: Intravitreal Injection of Bevasiranib in Dutch-
Belted Rabbits

This protocol is based on studies investigating the ocular biodistribution of Bevasiranib.[1][4]

[5]

1. Materials and Reagents:

Bevasiranib solution (e.g., 40 mg/ml in 5% Dextrose in Water)[1]

Sterile 0.2 ym syringe filter[1]

1 ml tuberculin syringes with 30-gauge needles[1]

Anesthetic cocktail (e.g., Ketamine/Xylazine)[1]

Mydriatic drops (e.g., 1% Tropicamide or 1% Mydriacyl)[1]
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Topical analgesic (e.g., 0.5% Proparacaine)[1]
Povidone-iodine solution (5% and 10%)[7]
Eyelid speculum|8]
Conjunctival forceps[8]
Cotton swabs|7]

. Animal Preparation:

Anesthetize the rabbit using an appropriate protocol (e.g., intramuscular injection of a
ketamine/xylazine cocktail at 0.5 ml/kg).[1]

Dilate the pupils of both eyes by instilling 2-3 drops of a mydriatic agent.[1]
Apply a topical analgesic to the ocular surface.[1]

Prepare the periocular area by applying 10% povidone-iodine to the skin, followed by one
drop of 5% povidone-iodine on the conjunctiva.[7]

Insert an eyelid speculum to ensure adequate exposure of the globe.[8]
. Bevasiranib Preparation:

Dissolve Bevasiranib in the appropriate vehicle (e.g., 5% Dextrose in Water) to the desired
concentration.[1]

Filter the solution through a 0.2 um syringe filter to ensure sterility.[1]

Load the sterile Bevasiranib solution into 1 ml tuberculin syringes fitted with 30-gauge
needles.[1]

Store the prepared syringes at 4°C until administration.[1]
. Intravitreal Injection Procedure:

Gently stabilize the globe with conjunctival forceps.[8]
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Insert the 30-gauge needle perpendicularly into the vitreous cavity, 1 mm posterior to the
surgical limbus in the superotemporal quadrant.[7] The pars plana is the optimal injection
site.[9]

Slowly inject the desired volume of Bevasiranib solution.

Immediately after withdrawing the needle, apply a sterile cotton swab to the injection site and
apply gentle pressure for at least 30 seconds to minimize reflux.[7]

. Post-Procedure Monitoring and Analysis:
Monitor the animals for any signs of ocular inflammation or adverse reactions.

For biodistribution studies, euthanize subgroups of animals at predetermined time points
(e.g., up to 7 days post-injection).[1][4][5]

Enucleate the eyes and either collect them whole or dissect them into individual ocular
tissues (e.g., vitreous, retina, RPE, choroid, sclera, iris, ciliary body, lens, agueous humor).[1]

[6]

Analyze the tissue samples for Bevasiranib concentration using appropriate methods such
as liquid scintillation counting for radiolabeled compounds or a validated Locked Nucleic Acid
(LNA) based noncompetitive hybridization-ligation enzyme-linked immunosorbent assay
(ELISA) for intact Bevasiranib.[1][4][5]

Protocol 2: General Considerations for Intravitreal
Injection in Non-Human Primates (e.g., Cynomolgus or
Marmoset Monkeys)

This protocol provides a general framework, as specific details for Bevasiranib are less
documented than for rabbits. The ocular anatomy of cynomolgus monkeys is very similar to
that of humans.[10][11]

1. Animal Preparation and Anesthesia:

o Anesthetize the monkey using an appropriate and approved protocol (e.g., intramuscular
ketamine and medetomidine).[12]
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Induce mydriasis with 1% tropicamide eye drops.[12]
Instill an antiseptic solution (e.g., 5% povidone-iodine) in the injection area.[12]
Apply a local ophthalmic anesthetic and insert a lid speculum.[12]
. Injection Procedure:
The procedure should be performed under a surgical microscope.[12]

Measure and mark the injection site on the conjunctiva, typically 1.5 to 3 mm posterior to the
corneal limbus.[12][13]

Using a 30-gauge needle, perform the intravitreal injection of the desired volume (e.g., 40-
100 pL).[13] The recommended maximum volume for IVT injections in cynomolgus monkeys
is 100 pL/eye.[14]

Monitor for any reflux from the injection site.[12]
. Post-Procedure Monitoring:
Closely monitor the animals for up to two weeks for any signs of adverse effects.[13]

Conduct regular ophthalmic examinations, including measurements of intraocular pressure
(IOP), slit-lamp examinations, and funduscopy.[12] Electroretinography (ERG) can also be
used to assess retinal function.[12]

Visualizations
Signaling Pathway
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Caption: Bevasiranib-mediated inhibition of the VEGF signaling pathway.
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Caption: Workflow for intravitreal injection of Bevasiranib in animal models.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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